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Compound of Interest

Compound Name: H-Allo-thr(tbu)-OH

Cat. No.: B555424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a concise technical overview of the protected amino acid derivative H-
Allo-thr(tbu)-OH, also known as O-tert-Butyl-L-allo-threonine. It details the compound's key

chemical identifiers, including its molecular formula and weight, which are fundamental for its

application in peptide synthesis and drug design. A theoretical framework for its molecular

weight calculation is presented, alongside a standardized experimental workflow for its

empirical verification using mass spectrometry.

Compound Identification
H-Allo-thr(tbu)-OH is a derivative of the non-proteinogenic amino acid L-allothreonine. The

tert-butyl (tBu) group serves as a protecting group for the side-chain hydroxyl function,

preventing unwanted reactions during chemical synthesis.

Key Identifiers and Properties:
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Identifier Value Source

IUPAC Name

(2S,3S)-2-amino-3-[(2-

methylpropan-2-

yl)oxy]butanoic acid

[1]

Synonyms
H-ALLO-THR(TBU)-OH, O-

tert-Butyl-L-allo-threonine
[1][2]

Molecular Formula C8H17NO3 [1][2][3][4]

Molecular Weight 175.23 g/mol [1][3][4][5]

Monoisotopic Mass 175.12084340 Da [1]

CAS Number 201353-89-1 [2][3][4]

Theoretical Molecular Weight Calculation
The average molecular weight of a molecule is determined by summing the atomic weights of

its constituent atoms, based on their natural isotopic abundance. The molecular formula for H-
Allo-thr(tbu)-OH is C8H17NO3.

Atomic Composition and Weight:

Element Count
Atomic Weight (
g/mol )

Total Weight (
g/mol )

Carbon (C) 8 12.011 96.088

Hydrogen (H) 17 1.008 17.136

Nitrogen (N) 1 14.007 14.007

Oxygen (O) 3 15.999 47.997

Total 175.228

Note: The calculated value of 175.228 g/mol is consistent with the published molecular weight

of 175.23 g/mol .[1][3][5]
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Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry
The theoretical molecular weight can be empirically confirmed using mass spectrometry. A

standard method involves Electrospray Ionization Time-of-Flight (ESI-TOF) Mass Spectrometry.

Methodology:

Sample Preparation: A dilute solution of H-Allo-thr(tbu)-OH is prepared in a suitable solvent

system (e.g., water/acetonitrile with 0.1% formic acid) to a concentration of approximately 1

µg/mL.

Infusion: The sample solution is infused directly into the ESI source of the mass

spectrometer at a constant flow rate (e.g., 5 µL/min).

Ionization: A high voltage is applied to the ESI needle, causing the sample to form a fine

spray of charged droplets. As the solvent evaporates, charged molecular ions ([M+H]+) are

produced.

Analysis: The ions are accelerated into the time-of-flight (TOF) analyzer. The instrument

measures the time it takes for each ion to travel the length of the flight tube.

Detection: The detector records the arrival time of the ions. Since time-of-flight is proportional

to the mass-to-charge ratio (m/z), a mass spectrum is generated.

Data Interpretation: The resulting spectrum is analyzed to identify the peak corresponding to

the protonated molecule ([M+H]+). For H-Allo-thr(tbu)-OH, this peak would be expected at

an m/z value of approximately 176.128, corresponding to the monoisotopic mass (175.121)

plus the mass of a proton (approx. 1.007).

Visualizations
Experimental Workflow for Molecular Weight Determination

The following diagram illustrates the logical flow of the ESI-TOF Mass Spectrometry protocol

described above.
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Figure 1: ESI-TOF MS Workflow
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Figure 1: ESI-TOF MS Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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thr(tbu)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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